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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058

An In-depth Technical Guide on the Chemical Properties of 2-Methyl-1-heptanol

Introduction

2-Methyl-1-heptanol is a branched-chain primary alcohol with the chemical formula C8H180.
[1][2] It is a colorless liquid with a mild alcohol odor. This document provides a comprehensive
overview of its chemical and physical properties, experimental protocols for its synthesis and
analysis, and visual representations of key experimental workflows. This guide is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

The fundamental properties of 2-Methyl-1-heptanol are summarized below. These properties
are crucial for understanding its behavior in various chemical and biological systems.

Identifiers and General Properties
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Property Value Source

IUPAC Name 2-methylheptan-1-ol [1]

CAS Number 60435-70-3 [1]1[2][3]

Molecular Formula C8H180 [1112][3]

Molecular Weight 130.23 g/mol [11[3114]

SMILES CCcccce(e)eco [1][3]
InChl=1S/C8H180/c1-3-4-5-6-

InChl [11[2][3]
8(2)7-9/h8-9H,3-7H2,1-2H3
QZESEQBMSFFHRY-

InChlKey [11[2][3]

UHFFFAOYSA-N

Physical Properties

A compilation of the key physical properties of 2-Methyl-1-heptanol is presented in the table

below.
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Property Value Unit Source
Boiling Point 176 - 179.23 °C [51[6]
Melting Point -112 °C [6]
Flash Point 71.10 °C [5]
Density 0.799 g/cm3 [6]
Vapor Pressure 0.284 mmHg @ 25°C (est.) [5]
Water Solubility 1379 mg/L @ 25°C (est.) [5]
Refractive Index 1.422 [6]

logP (Octanol/Water

B o 2.721 (est.) [5]
Partition Coefficient)
Molar Volume 163.1 mL/mol [6]
Molecular Refractive

41.43 mL/mol [6]

Power
Dielectric Constant 5.15 [6]
Dipole Moment 1.62 D [6]

Thermodynamic Properties

The thermodynamic properties provide insight into the energy of the molecule and its phase

transitions.
Property Value Unit Source
Liquid Phase Heat
_ o 313.0-327.8 J/mol-K [7]
Capacity (Cp,liquid)
Enthalpy of
by kJ/mol [3]

Vaporization (AvapH©)

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 2-Methyl-1-heptanol are provided

below. These protocols are adapted from established procedures for similar molecules.

Synthesis of 2-Methyl-1-heptanol via Grignard Reaction

This protocol describes a general method for synthesizing a primary alcohol like 2-Methyl-1-

heptanol using a Grignard reagent. This method is adapted from the synthesis of a similar

alcohol, 2-methyl-1-hexanol.[8]

Materials and Reagents:

1-Bromohexane

Magnesium turnings

Methylmagnesium bromide solution (or prepared in situ from methyl iodide and magnesium)
Anhydrous diethyl ether

Formaldehyde (or a suitable precursor like paraformaldehyde)

Dilute hydrochloric acid (HCI)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,
condenser, separatory funnel)

Heating mantle

Magnetic stirrer

Procedure:

Preparation of Hexylmagnesium Bromide (Grignard Reagent):

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_R_2_Methyl_1_hexanol_in_Organic_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o In a flame-dried, three-necked round-bottom flask equipped with a condenser, a dropping
funnel, and a magnetic stirrer, add magnesium turnings.

o Add a small crystal of iodine to initiate the reaction.

o Slowly add a solution of 1-bromohexane in anhydrous diethyl ether from the dropping
funnel. The reaction should start spontaneously.

o Once the reaction is initiated, add the remaining 1-bromohexane solution dropwise to
maintain a gentle reflux.

o After the addition is complete, stir the mixture for an additional 30 minutes to ensure the
complete formation of the Grignard reagent.

Reaction with Formaldehyde:
o Cool the Grignard reagent solution in an ice bath.

o Slowly introduce gaseous formaldehyde (generated by heating paraformaldehyde) into the
reaction mixture, or add a solution of formaldehyde in anhydrous ether.

o Control the addition rate to maintain a manageable reaction temperature.
Work-up and Purification:

o After the reaction is complete, cautiously quench the reaction by slowly adding a saturated
agueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel.

o Separate the ether layer and wash it successively with dilute HCI, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter the drying agent and remove the solvent by rotary evaporation.
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o Purify the crude product by fractional distillation under reduced pressure to obtain 2-
Methyl-1-heptanol.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a method for the analysis of 2-Methyl-1-heptanol using GC-MS. Due to

the polarity of the hydroxyl group, a derivatization step is often employed to improve
chromatographic performance.[9]

Materials and Reagents:

2-Methyl-1-heptanol sample

Volatile organic solvent (e.g., hexane, ethyl acetate, or dichloromethane)

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Autosampler vials with inserts

Procedure:

o Sample Preparation (with Derivatization):

[¢]

Accurately weigh a known amount of the sample containing 2-Methyl-1-heptanol.

o Dissolve the sample in a volatile organic solvent to a final concentration in the range of 1-
100 pg/mL.

o Transfer 100 pL of the sample solution to a 2 mL autosampler vial.
o Add 50 pL of BSTFA with 1% TMCS as a catalyst.

o Cap the vial tightly and heat at 70°C for 30 minutes.

o Allow the vial to cool to room temperature before GC-MS analysis.

e GC-MS Instrumentation and Conditions:
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o Gas Chromatograph: Agilent 7890B GC system or equivalent.[10]
o Column: DB-5ms (30 m x 0.25 mm x 0.25 um) or similar non-polar column.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[11]
o Injection Volume: 1 pL in splitless mode.[11]
o Inlet Temperature: 250°C.
o Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes.
= Ramp to 280°C at 10°C/min.
» Hold at 280°C for 5 minutes.[9]

o Mass Spectrometer:

Transfer Line Temperature: 290°C.[12]

lon Source Temperature: 230°C.[12]

Quadrupole Temperature: 150°C.[12]

Electron lonization Energy: 70 eV.[12]

Scan Range: m/z 50-600.[12]

Visualizations

The following diagrams illustrate the experimental workflows described above using the DOT
language.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-1-heptanol.

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 2-Methyl-1-heptanol.

Safety and Handling

2-Methyl-1-heptanol is classified as a substance that causes serious eye irritation and is
harmful to aquatic life with long-lasting effects.[13] When handling this chemical, it is important
to wear appropriate personal protective equipment, including gloves, protective clothing, and
eye/face protection.[13][14] Work should be conducted in a well-ventilated area or under a
chemical fume hood.[14]

First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[13]

 In case of skin contact: Wash off with soap and plenty of water.[13]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[13]

If swallowed: Rinse mouth with water. Do not induce vomiting.[13][14]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this chemical.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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